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Compound of Interest

Compound Name: 3-Formyl-4-hydroxybenzonitrile

Cat. No.: B1338179

Essential Safety and Handling Guide for 3-
Formyl-4-hydroxybenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Formyl-4-hydroxybenzonitrile (CAS No: 74901-29-4).
Adherence to these guidelines is critical to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment

3-Formyl-4-hydroxybenzonitrile is a chemical that requires careful handling due to its
potential health hazards. Based on available safety data, the compound is classified with the
following hazards:

Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.[2]
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To mitigate these risks, the following personal protective equipment (PPE) is mandatory.

PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Inspected prior to use. Use
proper glove removal

technique.

Eye/Face Protection

Safety glasses with side-

shields or goggles

Ensure eye bath is readily

available.

Skin and Body Protection

Protective clothing/Laboratory

coat

A complete suit protecting
against chemicals may be
necessary depending on the

scale of work.

Respiratory Protection

Respirator with particle filter

Required when engineering
controls are not sufficient to
control exposure. Use only in a
well-ventilated area or a fume
hood.[1]

Operational Plan: Step-by-Step Handling Procedure

Personnel should be thoroughly trained on the hazards and safe handling procedures before

working with this compound.

1. Preparation and Engineering Controls:

o Ensure a safety shower and eyewash station are accessible and in good working order.

 All handling of solid 3-Formyl-4-hydroxybenzonitrile that may generate dust, and all
procedures with solutions, must be conducted in a certified chemical fume hood.[1]

o The work area should be well-ventilated.[1][3]

2. Donning Personal Protective Equipment (PPE):

e Puton alab coat and closed-toe shoes.
o Wear appropriate chemical-resistant gloves. Inspect them for any signs of damage before

use.
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Wear safety goggles or a face shield.
If a risk of inhaling dust exists, wear a respirator with a particle filter.

. Handling the Compound:

Avoid direct contact with the substance.[1]

Avoid the formation or spread of dust in the air.[1]

When weighing or transferring the solid, do so carefully within the fume hood to minimize
dust generation.

If creating a solution, add the solid to the solvent slowly.

Keep the container tightly closed when not in use.[1]

. In Case of Exposure:

Skin Contact: Immediately remove all contaminated clothing and footwear.[1] Wash the
affected area with plenty of soap and water for at least 15 minutes.[1] Seek medical
attention.[1]

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding
the eyelids open.[1] Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air.[1] If breathing is difficult, provide oxygen. Seek
medical attention.[1]

Ingestion: Do not induce vomiting.[1] Wash out the mouth with water.[1] If the person is
conscious, give them half a litre of water to drink.[1] Seek immediate medical attention.[1]

. Post-Handling:

Wash hands thoroughly after handling, even if gloves were worn.
Clean the work area and any equipment used.
Properly remove and dispose of contaminated PPE.

Disposal Plan

All waste materials must be handled as hazardous waste and disposed of in accordance with
local, state, and federal regulations.[1]

1. Waste Segregation:

o Collect all solid waste of 3-Formyl-4-hydroxybenzonitrile in a dedicated, clearly labeled,
and sealed hazardous waste container.
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e Solutions containing this compound should be collected in a separate, labeled hazardous
waste container for liquid chemical waste.

» Contaminated consumables (e.g., gloves, weighing paper, pipette tips) must be placed in a
designated solid hazardous waste container.

2. Container Management:

o Keep waste containers closed except when adding waste.
» Store waste containers in a designated, well-ventilated secondary containment area.

3. Final Disposal:

o Arrange for the disposal of all waste through a licensed professional waste disposal
company.[4] Do not dispose of this chemical down the drain or in regular trash.[4]
» Dispose of contaminated packaging as unused product.[4]

Workflow for Safe Handling of 3-Formyl-4-
hydroxybenzonitrile

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://static.cymitquimica.com/products/IN/pdf/sds-DA0037JB.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA0037JB.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA0037JB.pdf
https://www.benchchem.com/product/b1338179?utm_src=pdf-body
https://www.benchchem.com/product/b1338179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

Preparation

Work in Fume Hood

Handling

Weigh/Transfer Solid

I

I

I

v a
1

Prepare Solution | |
I

1

I

1

I

|

=
I
I
I
I
I
I
I
I
I
I
I
I
I
I
I
I
I
I
I
I
I
I
I
I
I
I
1
I

Cleanup & Disposal

Emergency Protocol

Decontaminate Workspace Spill Response First Aid/Medical Attention

Segregate Hazardous Waste

Dispose via Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Formyl-4-hydroxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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